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Compound of Interest

Compound Name: Isopropyl! hydrogen sulphate

Cat. No.: B037201

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the utility of isopropyl hydrogen sulphate as
a reactive intermediate and catalyst in the synthesis of various specialty chemicals. Detailed
protocols for key applications are provided, along with quantitative data and visual
representations of reaction pathways and workflows.

Introduction

Isopropyl hydrogen sulphate, an organosulfate ester, is a versatile and reactive compound
extensively used in synthetic organic chemistry.[1] Its primary value lies in its role as a potent
alkylating agent for introducing the isopropyl group and as a strong acid catalyst in various
chemical transformations.[1][2][3][4] The sulphate moiety serves as an excellent leaving group,
facilitating nucleophilic substitution reactions.[1] This document outlines its application in
several key areas of specialty chemical production, including the historical synthesis of
isopropyl alcohol, the formation of bioactive isourea derivatives, and its role in etherification
and condensation reactions.

Key Applications and Data
Intermediate in Isopropyl Alcohol (IPA) Synthesis
(Strong-Acid Process)
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Historically, one of the primary methods for producing isopropyl alcohol was the indirect
hydration of propylene, known as the "strong-acid" process.[1][5] In this process, propylene
reacts with concentrated sulfuric acid to form isopropyl hydrogen sulphate (monoisopropyl
sulphate) and diisopropyl sulphate, which are subsequently hydrolyzed to produce isopropanol.
[51[6][71[8] This method has been largely superseded by direct hydration due to the corrosive
nature of concentrated sulfuric acid.[1][5]

Reaction Workflow: IPA Synthesis via Strong-Acid Process
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Caption: Workflow for the strong-acid process of Isopropyl Alcohol synthesis.

Table 1: Reaction Parameters for IPA Synthesis via the Strong-Acid Process
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Parameter

Value

Reference

Absorption Stage

Reactants

Propylene, Sulfuric Acid

[11(51(6]

Sulfuric Acid Concentration

>80% wt (strong-acid process)

[5]L6]

87.5-95% (patented process)

[1]

Temperature

20-30°C (low temperature)

[5](6]

~25°C (patented process)

[1]

Pressure

165 Ibs. per sq. inch (~11.2

atm)

[1]

Hydrolysis Stage

Reactant

Water

(516171

Product

Isopropanol, Regenerated
H2S04

[elr71el

Precursor in the Synthesis of Bioactive Isourea

Derivatives

Isopropyl hydrogen sulphate is a key precursor in synthesizing isourea derivatives, which are

of interest in medicinal chemistry.[1] It functions as both an activating agent and a leaving

group, enabling the controlled formation of carbon-nitrogen bonds necessary for the isourea

framework.[1][6] This method is valued for its mild reaction conditions.[1]

Reaction Pathway: Synthesis of O-isopropyl-isourea
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Caption: Synthesis of O-isopropyl-isourea hydrogen sulphate.

Table 2: Synthesis of Isourea Derivatives

Parameter Value Reference

Precursor, Activating Agent,
Role of IHS , [11[6]
Leaving Group

Reaction Conditions Mild [1]
Temperature Range 25-80°C [1][6]
Reported Yields 50-75% [1][6]

Isopropylating Agent for Ether Synthesis

As a versatile alkylating agent, isopropyl hydrogen sulphate is used to introduce isopropyl
groups into various molecules, including the formation of ethers from alcohols.[1] The reaction
typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where the
sulphate acts as an effective leaving group.[1]

General Workflow: Etherification Using Isopropyl Hydrogen Sulphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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